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Compound of Interest

Compound Name: ManLev

Cat. No.: B1264873 Get Quote

ManLev Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of ManLev, a

monoclonal antibody. Adherence to these best practices is critical for ensuring the efficacy,

safety, and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage temperatures for ManLev?

A1: The optimal storage temperature for ManLev depends on the duration of storage. For

short-term storage (up to a few weeks), refrigeration at 2-8°C is recommended.[1][2] For long-

term storage (months to years), ManLev should be stored at -20°C or, for maximum stability, at

-80°C.[2][3] It's crucial to refer to the manufacturer's specific guidelines for your particular lot of

ManLev.[2]

Q2: How should I handle ManLev upon receiving it?

A2: Upon receipt, it is best practice to aliquot ManLev into smaller, single-use volumes.[2] This

minimizes the number of damaging freeze-thaw cycles the antibody is subjected to.[1][2]

Ensure you use sterile, low-protein-binding tubes for aliquoting to prevent contamination and

loss of material.[2]
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Q3: What are the risks of repeated freeze-thaw cycles?

A3: Repeatedly freezing and thawing ManLev can cause irreversible damage.[1] This process

can lead to the denaturation of the antibody, causing it to form aggregates.[4] These

aggregates are not only inactive but can also interfere with your experiments. To avoid this, it is

highly recommended to store ManLev in single-use aliquots.[1]

Q4: Can I store ManLev at room temperature?

A4: Storing ManLev at room temperature for extended periods is not recommended as it can

lead to degradation and microbial growth.[4][5] While some antibodies can withstand room

temperature for a few hours to a week without significant loss of activity, it is best to avoid this

practice to ensure optimal performance.[1][2]

Q5: My ManLev is conjugated with a fluorescent dye. Are there special storage

considerations?

A5: Yes. Fluorescently conjugated antibodies are light-sensitive.[1] Exposure to light can

bleach the dye, reducing its fluorescence and compromising your experimental results. Always

store conjugated ManLev in dark vials or tubes wrapped in aluminum foil to protect it from light.

[1][4]

Q6: What are common signs of ManLev degradation?

A6: The most common signs of degradation are the formation of visible precipitates or

cloudiness in the solution, which indicates aggregation.[6][7] Other forms of degradation, such

as fragmentation or deamidation, may not be visible but can be detected through analytical

methods like size-exclusion chromatography (SEC) or mass spectrometry.[8][9] A decrease in

performance in your assays can also be an indicator of degradation.
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Issue Potential Cause Recommended Action

Reduced activity or loss of

binding in assay

Antibody degradation due to

improper storage.

- Confirm storage temperature

and check for repeated freeze-

thaw cycles.[1][2] - Test a

fresh, properly stored aliquot. -

If the problem persists,

consider performing a quality

control check on the antibody

lot.

High background or non-

specific binding
Antibody aggregation.

- Centrifuge the antibody vial

at high speed (e.g., >10,000 x

g) for 10-20 minutes to pellet

aggregates. Use the

supernatant. - Filter the

antibody solution through a

0.22 µm filter. - For long-term

prevention, ensure proper

storage and handling to

minimize aggregation.[7]

Visible particles or cloudiness

in the solution

Severe aggregation or

precipitation.

- Do not use the antibody.

Discard the vial as the

antibody is likely denatured.[6]

- Review your storage and

handling procedures to prevent

this from happening with new

vials.

Inconsistent results between

experiments

Variability in antibody aliquots

or handling.

- Ensure all aliquots are stored

under identical conditions. -

Standardize your antibody

dilution and incubation

protocols. - Avoid introducing

contaminants by using sterile

techniques.
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ManLev Stability Data
The stability of ManLev is influenced by various factors. The following tables summarize the

effects of common stressors on monoclonal antibody stability.

Table 1: Effect of Temperature on ManLev Stability (Liquid Formulation)

Temperature Expected Stability
Primary Degradation

Pathways

40°C Weeks to months
Aggregation, Deamidation,

Oxidation, Fragmentation[1][6]

25°C (Room Temp) Days to weeks
Aggregation, Microbial

Growth[4][5]

2-8°C Months to over a year
Slow deamidation and

oxidation[1][10]

-20°C Years

Generally stable, risk of

damage if not properly

formulated (e.g., with

cryoprotectants)[2][5]

-80°C Several years

Highly stable, considered

optimal for long-term

storage[2][3]

Table 2: Impact of Freeze-Thaw Cycles on ManLev Aggregation
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Number of Freeze-Thaw

Cycles
Effect on Aggregation Recommended Practice

1 Minimal to low Acceptable for initial aliquoting.

2-3
Moderate increase in

aggregation
To be avoided if possible.[11]

>3

Significant increase in

aggregation and potential loss

of activity

Not recommended; may

compromise experimental

results.[11][12]

Experimental Protocols
Protocol 1: Assessment of ManLev Aggregation by Size-Exclusion High-Performance Liquid

Chromatography (SE-HPLC)

SE-HPLC is a standard method to separate and quantify soluble aggregates from the

monomeric form of ManLev.

Methodology:

System Preparation: Equilibrate an SE-HPLC system with a suitable mobile phase (e.g.,

phosphate-buffered saline, pH 7.4) at a constant flow rate.

Sample Preparation: Dilute the ManLev sample to a suitable concentration (e.g., 1 mg/mL)

in the mobile phase.

Injection: Inject a defined volume of the prepared sample onto the size-exclusion column.

Elution and Detection: The components of the sample will separate based on their size as

they pass through the column. The monomeric antibody will have a longer retention time

than the larger aggregate species. Monitor the elution profile using a UV detector at 280 nm.

Data Analysis: Integrate the peak areas corresponding to the monomer and aggregates.

Calculate the percentage of aggregates in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. k2sci.com [k2sci.com]

2. neobiotechnologies.com [neobiotechnologies.com]

3. susupport.com [susupport.com]

4. abbexa.com [abbexa.com]

5. Antibody Storage and Antibody Shelf Life [labome.com]

6. Forced degradation of recombinant monoclonal antibodies: A practical guide - PMC
[pmc.ncbi.nlm.nih.gov]

7. The Stability Problem: Why Some Recombinant Antibodies Don’t Make It to Market
[evitria.com]

8. Fragmentation of monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]

9. Conformational stability and aggregation of therapeutic monoclonal antibodies studied
with ANS and thioflavin T binding - PMC [pmc.ncbi.nlm.nih.gov]

10. precisionantibody.com [precisionantibody.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1264873?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264873?utm_src=pdf-custom-synthesis
https://k2sci.com/blogs/news/best-cold-storage-practices-for-monoclonal-antibodies
https://www.neobiotechnologies.com/resources/how-to-store-monoclonal-antibodies/
https://www.susupport.com/blogs/biopharmaceutical-products/antibody-storage-preserving-monoclonal-antibodies
https://www.abbexa.com/storage-of-antibodies
https://www.labome.com/method/Antibody-Storage-and-Antibody-Shelf-Life.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5680805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5680805/
https://www.evitria.com/journal/therapy-development/stability-problem-why-some-recombinant-antibodies-dont-make-to-market/
https://www.evitria.com/journal/therapy-development/stability-problem-why-some-recombinant-antibodies-dont-make-to-market/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3149706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218538/
https://precisionantibody.com/how-to-ensure-antibody-stability-during-long-term-storage/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. biopharminternational.com [biopharminternational.com]

12. susupport.com [susupport.com]

To cite this document: BenchChem. [ManLev stability and storage best practices for research
labs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264873#manlev-stability-and-storage-best-
practices-for-research-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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